Cas no 120418-76-0 (N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine)

• Product Name: N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine
• CAS No: 120418-76-0
• MF: C₁₁H₁₈N₄O₅
• MW: 286.284422397614
• CID: 1210397
• PubChem ID: 16722900
• Update Time: 2025-11-01

N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-amino-2-oxoethyl)-N-[(2S)-2-(3,5-dioxo-1-piperazinyl)propyl]-
• N-(2-Amino-2-oxoethyl)-N-[(2S)-2-(3,5-dioxo-1-piperazinyl)propyl]-glycine
• SCHEMBL14006900
• 2-[(carbamoylmethyl)[(2S)-2-(3,5-dioxopiperazin-1-yl)propyl]amino]acetic acid
• YRB9EV6M5F
• Glycine, N-(2-amino-2-oxoethyl)-N-[2-(3,5-dioxo-1-piperazinyl)propyl]-, (S); N-(2-Amino-2-oxoethyl)-N-[(2S)-2-(3,5-dioxo-1-piperazinyl)propyl]glycine; (S)-2-((2-Amino-2-oxoethyl)(2-(3,5-dioxopiperazin-1-yl)propyl)amino)acetic acid
• 2-[(2-amino-2-oxoethyl)-[(2S)-2-(3,5-dioxopiperazin-1-yl)propyl]amino]acetic acid
• 120418-76-0
• (S)-N-(2-Amino-2-oxoethyl)-N-(2-(3,5-dioxopiperazin-1-yl)propyl)glycine
• Glycine, N-(2-amino-2-oxoethyl)-N-[(2S)-2-(3,5-dioxo-1-piperazinyl)propyl]-
• n-(2-amino-2-oxoethyl)-n-[(2s)-2-(3,5-dioxo-1-piperazinyl)propyl]glycine
• J-004332
• N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine

• Inchi： 1S/C11H18N4O5/c1-7(15-4-9(17)13-10(18)5-15)2-14(3-8(12)16)6-11(19)20/h7H,2-6H2,1H3,(H2,12,16)(H,19,20)(H,13,17,18)/t7-/m0/s1
• InChI Key： NMKSQOBSNDOTQH-ZETCQYMHSA-N
• SMILES： O=C1CN(CC(N1)=O)[C@@H](C)CN(CC(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 286.12771969g/mol
• Monoisotopic Mass: 286.12771969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 133Ų

Additional information on N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine

Introduction to N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine and Its Applications

N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine is a highly specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 120418-76-0, has garnered attention due to its unique structural properties and potential applications in drug design and therapeutic interventions.

The molecular structure of N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine incorporates several key functional groups that contribute to its versatility. The presence of an amino group at the 2-position of the ethyl chain and a chiral center at the 2-position of the propyl chain enhances its reactivity and binding affinity. Additionally, the 3,5-dioxo-piperazine moiety introduces a rigid framework that can be exploited for designing molecules with specific biological activities.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine has been studied for its potential role in inhibiting key enzymes involved in inflammatory responses. Preliminary research suggests that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The chiral nature of N-(2S-isomer) makes it particularly interesting for pharmacological applications. Chiral drugs often exhibit different biological activities depending on their stereochemistry, and the (S)-isomer of this compound has shown promising results in preclinical studies. These studies indicate that it may have a higher selectivity for target enzymes compared to its (R)-enantiomer, potentially leading to fewer side effects.

The 3,5-dioxo-piperazine group is another critical feature of this compound. Piperazine derivatives are well-known for their ability to act as scaffolds in drug design due to their favorable pharmacokinetic properties. The dioxo substitution enhances the rigidity of the piperazine ring, which can improve binding affinity and stability within biological systems. This structural motif has been successfully utilized in various therapeutic agents, including antipsychotics and antihistamines.

The synthesis of N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, N-(2-Amino-2-oxoethyl)-N-(2S)-2-(3,5-dioxo-1-piperazinyl)propyl-glycine is a compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for modulating biological pathways associated with inflammation and other diseases. Continued research into this molecule will likely uncover new therapeutic possibilities and refine synthetic strategies for its production.